Cas no 1771-22-8 (10H-Phenothiazine, 2-chloro-8-(trifluoromethyl)-)

10H-Phenothiazine, 2-chloro-8-(trifluoromethyl)- structure
1771-22-8 structure
Product Name:10H-Phenothiazine, 2-chloro-8-(trifluoromethyl)-
CAS No:1771-22-8
MF:C13H7ClF3NS
MW:301.714591264725
CID:1369520
Update Time:2024-08-17

10H-Phenothiazine, 2-chloro-8-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine, 2-chloro-8-(trifluoromethyl)-
    • Inchi: 1S/C13H7ClF3NS/c14-8-2-4-12-10(6-8)18-9-5-7(13(15,16)17)1-3-11(9)19-12/h1-6,18H
    • InChI Key: GZSIFTUUQCPNBH-UHFFFAOYSA-N
    • SMILES: C1=C2C(SC3=C(N2)C=C(C(F)(F)F)C=C3)=CC=C1Cl

Computed Properties

  • Exact Mass: 300.99411
  • Monoisotopic Mass: 300.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.457±0.06 g/cm3(Predicted)
  • Melting Point: 188-189 °C
  • Boiling Point: 385.9±42.0 °C(Predicted)
  • PSA: 12.03
  • pka: -3.01±0.20(Predicted)
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